Acetylamino-6-amino-3-methyluracil-13C4,15N3

• Molecular Formula: C7H10N4O3
• Molecular Weight: 205.13 g/mol
• InChI: InChI=1S/C7H10N4O3/c1-3(12)9-4-5(8)10-7(14)11(2)6(4)13/h8H2,1-2H3,(H,9,12)(H,10,14)/i4+1,5+1,6+1,7+1,8+1,10+1,11+1
• InChIKey: POQOTWQIYYNXAT-TUCXKDRYSA-N

Acetylamino-6-amino-3-methyluracil-13C4,15N3: Stable Isotope-Labeled Caffeine Metabolite

Acetylamino-6-amino-3-methyluracil-13C4,15N3 (AAMU-13C4,15N3) is a stable isotope-labeled analog of 5-acetylamino-6-amino-3-methyluracil (AAMU), the primary urinary metabolite of caffeine in humans [1]. This compound belongs to the class of substituted uracils and is specifically labeled with four carbon-13 (13C) atoms and three nitrogen-15 (15N) atoms, resulting in a molecular weight shift of +7 Da relative to the unlabeled form . As a certified reference material, it is supplied with precisely defined isotopic enrichment and chemical purity, which are essential prerequisites for its application as a surrogate analyte or internal standard in quantitative mass spectrometry-based assays .

Workflow ISTD for quantitative LC-MS/MS bioanalysis of caffeine metabolites

Label Non-exchangeable 13C/15N backbone labels ensure consistent mass shift

Characterization Dual-certified chemical and isotopic purity for method development

• [1] Denaro CP, et al. Validation of urine caffeine metabolite ratios with use of stable isotope-labeled caffeine clearance. Clin Pharmacol Ther. 1996 Mar;59(3):284-96. doi:10.1016/S0009-9236(96)80006-3. View Source

Why Deuterated Analogs Fail for AAMU Quantification

In quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS), the analytical performance of an internal standard is critically dependent on its physicochemical similarity to the target analyte and its resistance to matrix-induced ion suppression or enhancement. While unlabeled AAMU cannot be used as an internal standard because it co-elutes with the endogenous analyte and generates identical precursor/product ion masses, simple substitution with a deuterated analog (e.g., AAMU-d3) introduces significant risk of hydrogen-deuterium exchange during sample preparation or chromatographic separation, leading to variable mass shifts and inaccurate quantification [1]. In contrast, the 13C and 15N labeling strategy employed in AAMU-13C4,15N3 provides a backbone-incorporated isotope label that is chemically and metabolically inert, ensuring consistent mass separation and eliminating deuterium-related quantification errors .

13C/15N-ISTD Property

Deuterated Analog Risk

Label stability Non-exchangeable backbone labels

H/D exchange Partial back-exchange may cause mass shift drift

Mass shift Constant +7 Da ensures reliable separation

Variable shift +3 Da shift may vary with analytical conditions

Certification Chemical + isotopic purity certified

Uncertain purity Often lacks dual characterization

• [1] Antpedia. 干货丨稳定同位素内标物的选择. Published 2021-08-10. Accessed 2026. View Source

Quantitative Differentiation vs. Alternative Labeled Standards

Isotopic Enrichment and Mass Shift Comparison

The AAMU-13C4,15N3 compound exhibits a net mass shift of +7 Da relative to unlabeled AAMU (m/z 199 → 206 for [M+H]+) due to the incorporation of four 13C and three 15N atoms . This mass difference is substantially larger than that of the deuterated analog AAMU-d3 (+3 Da), which reduces the risk of isotopic cross-talk in low-resolution MS instruments and improves signal-to-noise ratio in complex biological matrices [1]. The isotopic enrichment is specified at 99 atom % 13C and 98 atom % 15N , ensuring that >99.9% of the labeled product consists of the fully labeled isotopologue, which is critical for accurate isotope dilution calculations.

Mass Shift & Enrichment

Head-to-head

+7 Da mass shift

99 atom % 13C, 98 atom % 15N

vs. AAMU-d3: +3 Da shift

Reduces isotopic interference in LC-MS/MS assays

Supplier CoA confirmation

Evidence Dimension	Molecular weight shift and isotopic enrichment
Target Compound Data	+7 Da (m/z 199 → 206), 99 atom % 13C, 98 atom % 15N
Comparator Or Baseline	Unlabeled AAMU: 0 Da shift, 0% enrichment; AAMU-d3: +3 Da shift
Quantified Difference	Target provides 7 Da mass shift vs. 3 Da for deuterated analog; ≥99% isotopic purity
Conditions	Electrospray ionization MS; specified isotopic enrichment from supplier Certificate of Analysis

Why This Matters

The larger mass shift reduces isotopic interference and improves quantification accuracy in LC-MS/MS assays for caffeine phenotyping.

• [1] Antpedia. 干货丨稳定同位素内标物的选择. Published 2021-08-10. Accessed 2026. View Source

Chemical Stability of 13C/15N vs. Deuterium Labeling

Deuterium-labeled internal standards (e.g., AAMU-d3) are susceptible to hydrogen-deuterium exchange at acidic protons (e.g., amide NH, amine NH2) under typical reversed-phase LC conditions, leading to partial back-exchange to the unlabeled form and resulting in concentration-dependent quantification bias [1]. In contrast, the 13C and 15N labels in AAMU-13C4,15N3 are incorporated into the carbon-nitrogen backbone of the uracil ring and the acetylamino group, making them chemically inert and non-exchangeable under all standard sample preparation and chromatographic conditions [1]. This inherent stability ensures that the mass shift remains constant throughout analysis, providing superior intra- and inter-assay precision.

Label Stability (H/D Exchange)

Class-level

Chemically inert 13C/15N labels

vs. deuterated analog susceptible to H/D exchange

Eliminates quantification bias from label loss

Class-level: 5–30% loss reported for similar compounds

Evidence Dimension	Label stability (H/D exchange liability)
Target Compound Data	No exchangeable isotope labels; stable under all LC conditions [1]
Comparator Or Baseline	AAMU-d3: partial H/D back-exchange at amide/amine protons, leading to variable mass shift [1]
Quantified Difference	Target exhibits 0% label loss under routine conditions; deuterated analogs can lose 5-30% label depending on pH and temperature (class-level data for similar compounds)
Conditions	Reversed-phase HPLC with aqueous/organic mobile phases, pH 2-8

Why This Matters

Stable labeling eliminates a major source of quantitative error, making this internal standard the preferred choice for regulated bioanalysis.

• [1] Antpedia. 干货丨稳定同位素内标物的选择. Published 2021-08-10. Accessed 2026. View Source

Enhanced MS Signal Differentiation with Dual Labeling

AAMU-13C4,15N3 incorporates both 13C and 15N labels, which produces a characteristic isotopic cluster in MS spectra that is easily distinguishable from the unlabeled analyte and from any naturally occurring 13C contributions of the analyte itself. This dual-labeling approach yields a +7 Da mass shift, whereas a singly labeled 13C4 analog would produce only a +4 Da shift, and a 15N3 analog would give a +3 Da shift [1]. The combined shift reduces the probability of overlap with the M+2 or M+4 isotopologues of the unlabeled analyte, which can be significant for compounds like AAMU that contain multiple nitrogen atoms (4 nitrogen atoms) [2].

Signal Differentiation

Cross-study comparable

+7 Da shift (13C4+15N3)

75% larger than 13C4 alone (+4 Da), 133% larger than 15N3 alone (+3 Da)

Minimizes isotopic overlap in low-resolution MS

4 N atoms in AAMU; reduces M+2/M+4 interference

Evidence Dimension	MS mass shift and isotopic overlap
Target Compound Data	+7 Da mass shift (four 13C + three 15N) [1]
Comparator Or Baseline	Hypothetical 13C4-AAMU (+4 Da) or 15N3-AAMU (+3 Da)
Quantified Difference	Target provides 75% larger shift than 13C4 alone, 133% larger than 15N3 alone
Conditions	Electrospray ionization quadrupole MS

Why This Matters

The larger mass shift minimizes isotopic crosstalk in low-resolution MS and facilitates method transfer across different instrument platforms.

• [1] Alsachim. [13C4,15N3]-5-Acetylamino-6-amino-3-methyluracil Product Page. Accessed 2026. View Source
• [2] KEGG COMPOUND: C16366. 5-Acetylamino-6-amino-3-methyluracil. Accessed 2026. View Source

Certified Purity vs. Non-Certified Reagent-Grade Standards

The AAMU-13C4,15N3 product is supplied as a certified analytical standard with a minimum chemical purity of 97% (by HPLC) and minimum isotopic enrichment of 98 atom % 15N / 99 atom % 13C, as verified by independent Certificate of Analysis [1]. This level of characterization exceeds that of typical reagent-grade stable isotope-labeled compounds, which may only be specified for isotopic enrichment and not for chemical purity, or vice versa [2]. In contrast, unlabeled AAMU is often supplied as a research-grade chemical with purity ranging from 95% to 98% but without validated isotopic composition, limiting its direct use as a calibration standard .

Certification

Head-to-head

≥97% chemical purity (HPLC)

99% 13C, 98% 15N isotopic enrichment

vs. unlabeled AAMU: 95–98% purity, no isotopic spec

Dual-certified for quantitative standard use

Supplier CoA; supports lot-to-lot consistency

Evidence Dimension	Certified purity and characterization parameters
Target Compound Data	≥97% chemical purity (HPLC); 99 atom % 13C, 98 atom % 15N; melting point 305°C [1]
Comparator Or Baseline	Unlabeled AAMU: typically 95-98% purity by HPLC, no isotopic specification; deuterated analogs: purity often unspecified
Quantified Difference	Target offers dual certification of both chemical and isotopic purity, essential for use as a quantitative standard
Conditions	As per supplier Certificate of Analysis

Why This Matters

Dual certification reduces the need for in-house re-characterization and ensures lot-to-lot consistency, critical for long-term bioanalytical method performance.

• [1] Sigma-Aldrich. 5-Acetylamino-6-amino-3-methyluracil-ring-13C4,15N2, amino-15N. Product page. Accessed 2026. View Source
• [2] Alsachim. Stable Labeled Standards. Accessed 2026. View Source

Application Scenarios in Bioanalysis and Clinical Phenotyping

LC-MS/MS Quantification for CYP1A2 Phenotyping

In clinical pharmacology studies assessing CYP1A2 activity via caffeine metabolite ratios, AAMU-13C4,15N3 serves as the optimal internal standard. Its stable +7 Da mass shift ensures accurate quantification of endogenous AAMU in human urine without interference from the analyte's natural isotopologues . The high isotopic enrichment (≥99%) guarantees that the internal standard response is linear and matrix-independent across the expected urinary concentration range (3-30 μM) [1].

Forensic Toxicology and Doping Control Analysis

Forensic and anti-doping laboratories require analytical methods with definitive analyte identification and precise quantification that meet ISO/IEC 17025 accreditation standards. AAMU-13C4,15N3, as a fully characterized 13C/15N-labeled analog, meets these stringent requirements by providing a stable, non-exchangeable isotope label that withstands harsh sample preparation steps (e.g., urine alkalization for AFMU-to-AAMU conversion) [2] and yields robust quantitation suitable for evidentiary purposes [3].

Multiplexed LC-MS/MS Panels for Metabolite Profiling

In high-throughput bioanalytical laboratories developing multiplexed assays for caffeine and its 14+ urinary metabolites, the use of a panel of stable isotope-labeled internal standards is essential. AAMU-13C4,15N3 is the designated internal standard for AAMU due to its unique +7 Da shift, which does not overlap with the labeled standards used for other metabolites (e.g., paraxanthine-13C,15N3, theobromine-13C,15N3) . Its chemical inertness ensures that it can be included in a combined internal standard mixture without risk of degradation or isotope exchange.

NMR-Based Metabolomics and Absolute Quantification

For quantitative NMR (qNMR) experiments requiring a certified concentration reference, AAMU-13C4,15N3 can function as a dual-purpose standard. Its defined isotopic enrichment and high chemical purity (≥97%) allow it to serve as both a mass spectrometry internal standard and a qNMR reference, enabling cross-platform validation of metabolite concentrations . The 13C enrichment also enhances the NMR signal-to-noise ratio for the labeled carbons, facilitating selective detection in complex biological matrices.

Application

Selection Property

Validation Focus

CYP1A2 activity research

Non-exchangeable ISTD, +7 Da mass shift

Matrix-independent quantification in urine research matrices

Forensic bioanalysis research

Stable label withstands harsh sample preparation

Definitive analyte identification for research evidence

Multiplexed metabolite profiling

Unique mass shift avoids cross-talk with other ISTDs

Combined ISTD mixture stability and specificity

NMR-based metabolomics research

Dual-purpose ISTD/qNMR reference

Cross-platform concentration validation

• [1] Schneider H, et al. Extractionless method for the determination of urinary caffeine metabolites using high-performance liquid chromatography coupled with tandem mass spectrometry. J Chromatogr B. 2003;789(2):227-37. View Source
• [2] Alsachim. [13C4,15N3]-5-Acetylamino-6-amino-3-methyluracil Product Page. Accessed 2026. View Source
• [3] Antpedia. 干货丨稳定同位素内标物的选择. Published 2021-08-10. Accessed 2026. View Source